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Compound of Interest

Compound Name:
N-Allyl-4-

methylbenzenesulfonamide

Cat. No.: B188080 Get Quote

These application notes provide a detailed guide for the synthesis of N-allyl-4-
methylbenzenesulfonamide, a valuable intermediate in organic synthesis. The protocols

outlined below are intended for researchers, scientists, and professionals in drug development.

Introduction
The N-allylation of 4-methylbenzenesulfonamide is a key chemical transformation that

introduces an allyl group onto the nitrogen atom of the sulfonamide. This functionalization is

significant in the synthesis of various biologically active compounds and is a common step in

the development of new therapeutic agents. The sulfonamide moiety is a well-established

pharmacophore found in numerous drugs, and its N-alkylation allows for the exploration of

structure-activity relationships. Two primary synthetic routes are commonly employed for this

transformation: a direct one-step synthesis from 4-toluenesulfonyl chloride and allylamine, and

a two-step approach involving the initial formation of 4-methylbenzenesulfonamide followed by

its allylation.

Physicochemical Data
The following table summarizes the key physicochemical properties of the starting material and

the final product.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Melting Point (°C)

4-

Methylbenzenesulfona

mide

C₇H₉NO₂S 171.22 135-137

N-allyl-4-

methylbenzenesulfona

mide

C₁₀H₁₃NO₂S 211.28 61.0 - 65.0[1]

Synthetic Pathways
The synthesis of N-allyl-4-methylbenzenesulfonamide can be achieved through two primary

routes, each offering distinct advantages.

Route 1: One-Step Synthesis from 4-Toluenesulfonyl
Chloride and Allylamine
This is a direct and efficient method for the preparation of N-allyl-4-
methylbenzenesulfonamide. The reaction involves the nucleophilic attack of allylamine on the

electrophilic sulfur atom of 4-toluenesulfonyl chloride, leading to the formation of the desired

product and hydrochloric acid, which is neutralized by a base.

Reaction Scheme:
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Reactants

Reagents

Product4-Toluenesulfonyl Chloride

N-allyl-4-methylbenzenesulfonamide

Allylamine

Base (e.g., Pyridine, Triethylamine, or K₂CO₃)

Solvent (e.g., Dichloromethane or THF)

Click to download full resolution via product page

Caption: One-step synthesis of N-allyl-4-methylbenzenesulfonamide.

Route 2: Two-Step Synthesis via 4-
Methylbenzenesulfonamide
This method involves the initial synthesis of 4-methylbenzenesulfonamide from 4-

toluenesulfonyl chloride and ammonia (or an ammonium salt), followed by the N-allylation of

the resulting sulfonamide. This route can be advantageous when the starting sulfonamide is

readily available or when a stepwise approach is preferred for purification and control.

Reaction Scheme:
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Step 1: Formation of 4-Methylbenzenesulfonamide

Step 2: N-allylation

4-Toluenesulfonyl Chloride 4-Methylbenzenesulfonamide

Ammonia

4-Methylbenzenesulfonamide

N-allyl-4-methylbenzenesulfonamideAllyl Bromide

Base (e.g., NaOH)
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Synthesis

Work-up

Purification & Analysis

Start: Reagents & Solvents

Reaction Setup & Execution

Reaction Monitoring (TLC)

Quenching/Washing

Extraction

Drying Organic Layer

Solvent Removal

Recrystallization/Chromatography

Product Characterization (NMR, IR, MS, MP)

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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